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Compound of Interest

Compound Name: 2-Butylbenzofuran

Cat. No.: B1266229

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of the compound identified by CAS number 4265-27-4, 2-Butylbenzofuran. This
compound is a significant intermediate in the synthesis of the potent antiarrhythmic agent,
Amiodarone.

Core Chemical Identity and Structure

Chemical Name: 2-Butylbenzofuran[1][2][3]
CAS Number: 4265-27-4[1][2][3]

Molecular Formula: C12H14O[1][2][4][5]
Molecular Weight: 174.24 g/mol [1][2]
Structure:

The molecular structure of 2-Butylbenzofuran consists of a benzofuran core, which is a
bicyclic structure composed of a fused benzene and furan ring, with a butyl group substituted at
the 2-position of the furan ring.

IUPAC Name: 2-butyl-1-benzofuran[1][6]
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InChl Key: OVIKFIDEVKABNF-UHFFFAQOY SA-N[1][6]

SMILES: CCCCC1=CC2=CC=CC=C201[7]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-Butylbenzofuran.

Property Value Reference
Clear, colorless to light yellow

Appearance o [51081[°]
liquid

Density 0.987 - 1.0+0.1 g/cm3 [2]14115]
248.1+9.0 °C at 760

Boiling Point mmHg129°C at 15 mmHg114- [21[41[5]
116°C at 8mm

Flash Point 101-101.1°C [2][41[5][8]

Refractive Index 1.5330 - 1.554 [2][4][5]

Vapor Pressure

0.0+£0.5 mmHg at 25°C

[4]

LogP

4.72

[4]

Spectral Data

Spectral analysis is crucial for the confirmation of the structure and purity of 2-

Butylbenzofuran.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Butylbenzofuran
https://www.sigmaaldrich.com/TW/zh/product/enamine/ena394768408?context=bbe
https://www.synzeal.com/en/2-butyl-benzofuran
https://www.benchchem.com/product/b1266229?utm_src=pdf-body
https://www.chembk.com/en/chem/4265-27-4
http://angenechemical.com/sds/4265-27-4.pdf
https://wap.guidechem.com/dictionary/en/4265-27-4.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4237600.htm
https://www.chemsrc.com/en/cas/4265-27-4_330262.html
https://www.chembk.com/en/chem/4265-27-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4237600.htm
https://www.chemsrc.com/en/cas/4265-27-4_330262.html
https://www.chembk.com/en/chem/4265-27-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4237600.htm
https://www.chemsrc.com/en/cas/4265-27-4_330262.html
https://www.chembk.com/en/chem/4265-27-4
http://angenechemical.com/sds/4265-27-4.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4237600.htm
https://www.chemsrc.com/en/cas/4265-27-4_330262.html
https://www.chembk.com/en/chem/4265-27-4
https://www.chemsrc.com/en/cas/4265-27-4_330262.html
https://www.chemsrc.com/en/cas/4265-27-4_330262.html
https://www.benchchem.com/product/b1266229?utm_src=pdf-body
https://www.benchchem.com/product/b1266229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectrum Type Key Characteristics

Data available, confirms the presence of butyl

1H NMR

and benzofuran protons.[10]

Data available, confirms the carbon skeleton of
13C NMR

the molecule.[11]

Data available, provides information on the
Mass Spectrometry (MS) molecular weight and fragmentation pattern.[1]

[12]

Infrared (IR) Spect Data available, shows characteristic absorption
nfrare ectrosco
P by bands for the functional groups present.[1][13]

Experimental Protocols: Synthesis of 2-
Butylbenzofuran

2-Butylbenzofuran is a key intermediate in the synthesis of Amiodarone.[14][15][16] Several
synthetic routes have been developed. Below are summaries of common experimental
protocols.

Method 1: Cyclization of a-phenoxyhexanal

A recent synthesis of Amiodarone reports the cyclization of a-phenoxyhexanal under acidic
conditions to yield the substituted benzofuran.[17]

Method 2: Reaction of Salicylaldehyde and a-
Bromocaproic Acid Ester

This method involves the reaction of salicylaldehyde with an a-bromocaproic acid ester to
produce 2-butylbenzofuran.[11]

Method 3: Sonogashira Coupling Cyclization

This method involves the Sonogashira coupling cyclization reaction of 2-iodophenol and 1-
hexyne in the presence of a catalyst, cocatalyst, and an acid binding agent in an organic
solvent.[18] The reaction temperature typically ranges from 30 to 60 °C, with a reaction time of
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12 to 38 hours.[18] This method is highlighted for its simplified operation and improved product
stability, making it suitable for industrial-scale production.[18]

Method 4: From 2-(2-formylphenoxy) methyl caproate

A patented method describes the preparation of 2-butylbenzofuran from 2-(2-formylphenoxy)
methyl caproate. The reaction is carried out in an organic solvent with potassium carbonate
and potassium iodide.[19] The product is then extracted and purified. This method is noted for
producing high-purity 2-butylbenzofuran and being suitable for large-scale industrial
production.[19]

Role in Amiodarone Synthesis

2-Butylbenzofuran is a critical building block for the synthesis of Amiodarone, a potent
antiarrhythmic drug.[14][15][16][20] The synthesis generally proceeds by the Friedel-Crafts
acylation of 2-butylbenzofuran.

The following diagram illustrates the workflow for the synthesis of a key Amiodarone
intermediate starting from 2-Butylbenzofuran.

Click to download full resolution via product page

Caption: Workflow for the synthesis of a key Amiodarone intermediate.

Biological Activity and Applications

The primary application of 2-Butylbenzofuran is as a pharmaceutical intermediate.[5][16]
Specifically, it is a crucial precursor in the manufacture of Amiodarone hydrochloride, a widely
used medication for treating and preventing various types of irregular heartbeats, including
ventricular tachycardia and fibrillation.[16][20]
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Benzofuran derivatives, in general, are known to possess a wide range of biological activities,
including antimicrobial, anticancer, anti-inflammatory, and antioxidant properties.[21][22][23]
The investigation of substituted benzofurans, such as 2-Butylbenzofuran, continues to be an
active area of research for the development of new therapeutic agents.[24]

Safety and Handling

2-Butylbenzofuran is classified with the following GHS hazard statements:
e H315: Causes skin irritation.[8]

e H319: Causes serious eye irritation.[8]

o H335: May cause respiratory irritation.[8]

It is recommended to handle this chemical in a well-ventilated area, wearing appropriate
personal protective equipment, including gloves and eye protection.[8] Avoid breathing vapors,
mist, or gas.[8] Standard measures for preventive fire protection should be in place.[8] For
detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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